![molecular formula C16H13N5O2 B3868935 N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine](/img/structure/B3868935.png)
N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine
Overview
Description
N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine, also known as NBPD, is a compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. NBPD belongs to the family of imidazole-based compounds and has been studied for its various biological activities.
Mechanism of Action
The mechanism of action of N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell proliferation and migration. In addition, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have a low toxicity profile in vitro, indicating its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing harm to cells or tissues. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound to use in research. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy against different types of cancer and to explore its mechanism of action in more detail. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to determine its potential as a therapeutic agent in vivo. Finally, further studies are needed to explore the potential of this compound as an antimicrobial and antiviral agent, as well as its potential as an anti-inflammatory agent.
Scientific Research Applications
N~1~-(3-nitrobenzylidene)-4-phenyl-1H-imidazole-1,2-diamine has been studied for its various biological activities, including its potential as an anticancer agent, antimicrobial agent, antiviral agent, and anti-inflammatory agent. It has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has been shown to have antiviral activity against the herpes simplex virus and the human immunodeficiency virus.
properties
IUPAC Name |
1-[(E)-(3-nitrophenyl)methylideneamino]-4-phenylimidazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O2/c17-16-19-15(13-6-2-1-3-7-13)11-20(16)18-10-12-5-4-8-14(9-12)21(22)23/h1-11H,(H2,17,19)/b18-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVSHRSDOCXNNGT-VCHYOVAHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN(C(=N2)N)N=CC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CN(C(=N2)N)/N=C/C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.